Cas no 1702569-89-8 (3-(2-Methylpropyl)cyclohexane-1-thiol)

• Product Name: 3-(2-Methylpropyl)cyclohexane-1-thiol
• CAS No: 1702569-89-8
• MF: C₁₀H₂₀S
• MW: 172.330801963806
• CID: 5698508
• PubChem ID: 107429355
• Update Time: 2025-05-19

3-(2-Methylpropyl)cyclohexane-1-thiol Chemical and Physical Properties

Names and Identifiers

• EN300-1289534
• 3-(2-methylpropyl)cyclohexane-1-thiol
• 1702569-89-8
• Cyclohexanethiol, 3-(2-methylpropyl)-
• 3-(2-Methylpropyl)cyclohexane-1-thiol

• Inchi： 1S/C10H20S/c1-8(2)6-9-4-3-5-10(11)7-9/h8-11H,3-7H2,1-2H3
• InChI Key： HYJLGSARCQZYPI-UHFFFAOYSA-N
• SMILES： SC1CCCC(CC(C)C)C1

Computed Properties

• Exact Mass: 172.12857181g/mol
• Monoisotopic Mass: 172.12857181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 1Ų

Experimental Properties

• Density: 0.90±0.1 g/cm3(Predicted)
• Boiling Point: 228.9±9.0 °C(Predicted)
• pka: 10.98±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Cyclic alcohols and derivatives

Additional information on 3-(2-Methylpropyl)cyclohexane-1-thiol

Introduction to 3-(2-Methylpropyl)cyclohexane-1-thiol (CAS No. 1702569-89-8)

3-(2-Methylpropyl)cyclohexane-1-thiol, identified by the Chemical Abstracts Service Number (CAS No.) 1702569-89-8, is a specialized organic compound that has garnered attention in the field of chemical and pharmaceutical research. This compound, featuring a cyclohexane ring substituted with a thiol group and an isobutyl side chain, exhibits unique chemical properties that make it of significant interest for various applications, particularly in the development of novel synthetic methodologies and biologically relevant molecules.

The structural motif of 3-(2-Methylpropyl)cyclohexane-1-thiol consists of a six-membered aromatic ring (cyclohexane) functionalized at the 1-position with a thiol (-SH) group, while the 3-position is attached to an isobutyl group (2-methylpropyl). This specific arrangement imparts distinct reactivity and steric characteristics, making it a valuable intermediate in organic synthesis. The thiol moiety, known for its nucleophilic nature, participates in various transformations such as oxidation to disulfides, condensation reactions, and metal coordination, which are pivotal in pharmaceutical and material science applications.

Recent advancements in synthetic chemistry have highlighted the utility of 3-(2-Methylpropyl)cyclohexane-1-thiol as a building block for more complex molecular architectures. Its incorporation into larger scaffolds has been explored in the design of enzyme inhibitors, ligands for metal-organic frameworks (MOFs), and precursors for polymer synthesis. The presence of both the cyclohexane ring and the isobutyl substituent provides a balance between flexibility and rigidity, enabling fine-tuning of physicochemical properties such as solubility, lipophilicity, and metabolic stability—key factors in drug design.

In the realm of medicinal chemistry, derivatives of 3-(2-Methylpropyl)cyclohexane-1-thiol have been investigated for their potential biological activity. The thiol group is a common pharmacophore in many therapeutic agents due to its ability to interact with biological targets through hydrogen bonding or disulfide bond formation. For instance, modifications of this compound have been studied for their interactions with thioredoxin reductase enzymes, which play a crucial role in cellular redox regulation. Such studies contribute to the development of novel therapeutics targeting neurological disorders and inflammatory conditions.

The synthesis of 3-(2-Methylpropyl)cyclohexane-1-thiol typically involves multi-step organic transformations starting from commercially available precursors. One common approach employs Grignard reactions or nucleophilic substitutions on cyclohexanone derivatives to introduce the thiol functionality at the desired position. The isobutyl side chain can be incorporated via Friedel-Crafts alkylation or other coupling strategies, ensuring regioselectivity and high yield. These synthetic methodologies are continually being refined to improve efficiency and scalability, aligning with green chemistry principles.

The physicochemical properties of 3-(2-Methylpropyl)cyclohexane-1-thiol make it suitable for diverse applications beyond pharmaceuticals. In materials science, its ability to form coordination complexes with transition metals has been exploited in catalysis and luminescent materials. Additionally, its use as a crosslinking agent in polymer chemistry has been explored, particularly in the development of thermosetting resins with enhanced thermal stability. These applications underscore the versatility of this compound in addressing challenges across multiple scientific disciplines.

From an industrial perspective, the demand for 3-(2-Methylpropyl)cyclohexane-1-thiol is growing due to its role as an intermediate in high-value chemical products. Manufacturers are focusing on optimizing production processes to meet stringent quality standards while reducing environmental impact. Advances in catalytic systems and continuous flow chemistry have enabled more sustainable synthesis routes, minimizing waste generation and energy consumption. Such innovations are critical for ensuring long-term viability in both research and commercial settings.

The future prospects for 3-(2-Methylpropyl)cyclohexane-1-thiol are promising, with ongoing research exploring new derivatives and applications. Computational modeling techniques are being leveraged to predict novel bioactivities and optimize molecular design before experimental validation. Collaborative efforts between academia and industry are fostering interdisciplinary approaches that accelerate translation from laboratory discoveries to practical solutions. This synergy is essential for advancing chemical innovation in an increasingly complex global landscape.